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Compound of Interest

Compound Name: 1'-Hydroxy bufuralol-d9

Cat. No.: B563054 Get Quote

An In-depth Technical Guide on the Safety and Handling of 1'-Hydroxy bufuralol-d9

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 1'-
Hydroxy bufuralol-d9, a deuterated metabolite of Bufuralol used in scientific research. The

information is intended for a technical audience and consolidates available data on its

properties, safety, and handling, with a focus on laboratory best practices.

Chemical and Physical Properties
1'-Hydroxy bufuralol-d9 is the major metabolite of Bufuralol, a β-adrenergic blocker. The

deuterated form is primarily utilized as a stable isotope-labeled internal standard or tracer in

pharmacokinetic and metabolic studies.[1][2]
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Property Value Reference

Chemical Name

α2-[[(1,1-(Dimethylethyl-

d9))amino]methyl]-α7-methyl-

2,7-benzofurandimethanol

[3]

CAS Number 1185069-74-2 [4]

Molecular Formula C₁₆H₁₄D₉NO₃ [4]

Molecular Weight 286.41 g/mol [4]

Appearance
Off-White to Pale Yellow Low

Melting Solid
[3]

Purity >95% (HPLC) [4]

Solubility

Soluble in organic solvents

such as ethanol, chloroform,

and ether.

[2]

Safety and Toxicology
While specific toxicological data for 1'-Hydroxy bufuralol-d9 is not readily available,

information on the non-deuterated form, 1'-Hydroxy bufuralol, provides a basis for safety

precautions.[2]

2.1 GHS Classification (for non-deuterated 1'-Hydroxy bufuralol)

Hazard Class Hazard Statement

Acute toxicity - oral 4 H302: Harmful if swallowed

Source: Safety Data Sheet for 1'-hydroxy Bufuralol.[5]

2.2 General Safety Precautions

Due to the lack of specific toxicological data for the deuterated compound, it is recommended

to handle 1'-Hydroxy bufuralol-d9 as a potentially hazardous substance.[2] Standard

laboratory safety procedures should be strictly followed.[2]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[2]

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood.[2]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

Ingestion: Do not eat, drink, or smoke in areas where the compound is handled.[5] The non-

deuterated form is classified as harmful if swallowed.[5]

Storage and Stability
Proper storage is crucial to maintain the integrity of 1'-Hydroxy bufuralol-d9.

Storage Condition Duration

-20°C 3 years (in pure form)

-80°C 6 months (in solvent)

-20°C 1 month (in solvent)

Source: MedChemExpress.[1]

One supplier also recommends storage at 2-8°C, noting that the compound is hygroscopic and

should be kept under an inert atmosphere.[3]

Metabolic Pathway of Bufuralol
Bufuralol undergoes extensive metabolism in humans, primarily through oxidation reactions

mediated by the Cytochrome P450 (CYP) enzyme system. The formation of 1'-Hydroxy

bufuralol is the principal metabolic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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